Cas no 2172445-45-1 (2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid)

• Product Name: 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid
• CAS No: 2172445-45-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5928201
• PubChem ID: 165497031
• Update Time: 2025-06-24

2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid
• 2172445-45-1
• EN300-1533896
• 2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylpropanoic acid

• Inchi： 1S/C26H30N2O5/c1-26(2,24(30)31)28-23(29)21(16-8-7-9-16)14-27-25(32)33-15-22-19-12-5-3-10-17(19)18-11-4-6-13-20(18)22/h3-6,10-13,16,21-22H,7-9,14-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： MMUCKXGTSWQZKR-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)NC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid

Introduction to 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid (CAS No. 2172445-45-1)

2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid, identified by its CAS number 2172445-45-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The Fmoc group is particularly noteworthy, as it is commonly employed in peptide synthesis as a protecting group for the amino function. The strategic incorporation of an Fmoc moiety in this compound suggests potential utility in the synthesis of peptidomimetics or as an intermediate in the development of more complex protein-based therapeutics. The cyclobutyl substituent, on the other hand, introduces steric hindrance and rigidity to the molecular structure, which can influence both the physicochemical properties and biological activity of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Studies have shown that the cyclobutyl group can enhance binding affinity by inducing conformational constraints, while the Fmoc protecting group ensures stability during synthetic processes. These insights have been instrumental in designing novel drug candidates with improved pharmacokinetic profiles.

In the realm of drug discovery, 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid has been explored as a potential scaffold for small-molecule inhibitors. Its structural features make it a promising candidate for targeting enzymes involved in critical biological pathways. For instance, modifications to the fluorenylmethoxycarbonyl group could alter the compound's solubility and metabolic stability, making it more suitable for oral administration.

One of the most exciting applications of this compound lies in its potential use as a building block for biologics. The amide linkage and the presence of both polar and non-polar regions allow for facile conjugation with other biomolecules. This versatility has implications for vaccine development, where such compounds could serve as adjuvants or carriers to enhance immune responses.

The synthesis of 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid presents both challenges and opportunities. Traditional synthetic routes often require multiple steps and harsh conditions, which can lead to low yields and byproduct formation. However, recent innovations in green chemistry have introduced more sustainable methods, such as catalytic asymmetric synthesis and flow chemistry, which promise to improve efficiency and reduce environmental impact.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial when handling compounds like this one. Quality control measures must be stringent to guarantee consistency and purity, especially if the compound is intended for clinical use. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are indispensable tools in this regard.

The future prospects of 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid are vast. Ongoing research aims to optimize its synthetic pathways and explore new therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into viable drug candidates that can address unmet medical needs.

In conclusion, 2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid (CAS No. 2172445-45-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse applications make it a valuable asset in drug development pipelines. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of medicine.